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Compound of Interest

Compound Name: quinuclidine-4-carbonitrile

Cat. No.: B058008

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinuclidine-4-carbonitrile, a key bicyclic amine derivative, is a compound of significant
interest in medicinal chemistry and drug discovery. Its rigid, cage-like structure and the
presence of a nitrile group at the 4-position impart unique physicochemical properties and
potential for diverse biological activities. This technical guide provides a comprehensive
overview of the chemical properties, structure, synthesis, and potential biological significance of
quinuclidine-4-carbonitrile, offering valuable insights for researchers and professionals in the
field.

Chemical Structure and Properties

Quinuclidine-4-carbonitrile, also known by its IUPAC name 1-azabicyclo[2.2.2]octane-4-
carbonitrile, possesses a distinctive bridged bicyclic system. The nitrogen atom at the
bridgehead position is a key feature, influencing the molecule's basicity and reactivity.

Structure:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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